Methyl 4-pentenoate
Methyl 4-pentenoate
Methyl 4-pentenoate is an unsaturated methyl ester that is prepared by the esterification of 1-pentenoic acid with methanol. It undergoes amidation with formamide via acetone-initiated photochemical reaction to form a 1:1 adduct. The metathesis of methyl 4-pentenoate with different Mo(VI)alkylidene complexes have been reported. It acts as a chain transfer agent during the polymerization of exo,exo-5,6-bis(methoxymethyl)-7-oxabicyclo[2.2.1]hept-2-ene using RuII(H20)6(tos)2 (tos =p-toluenesulfonate) as a catalyst.
Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste.
Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste.
Brand Name:
Vulcanchem
CAS No.:
818-57-5
VCID:
VC21186805
InChI:
InChI=1S/C6H10O2/c1-3-4-5-6(7)8-2/h3H,1,4-5H2,2H3
SMILES:
COC(=O)CCC=C
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
Methyl 4-pentenoate
CAS No.: 818-57-5
Cat. No.: VC21186805
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 4-pentenoate is an unsaturated methyl ester that is prepared by the esterification of 1-pentenoic acid with methanol. It undergoes amidation with formamide via acetone-initiated photochemical reaction to form a 1:1 adduct. The metathesis of methyl 4-pentenoate with different Mo(VI)alkylidene complexes have been reported. It acts as a chain transfer agent during the polymerization of exo,exo-5,6-bis(methoxymethyl)-7-oxabicyclo[2.2.1]hept-2-ene using RuII(H20)6(tos)2 (tos =p-toluenesulfonate) as a catalyst. Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste. |
|---|---|
| CAS No. | 818-57-5 |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | methyl pent-4-enoate |
| Standard InChI | InChI=1S/C6H10O2/c1-3-4-5-6(7)8-2/h3H,1,4-5H2,2H3 |
| Standard InChI Key | SHCSFZHSNSGTOP-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC=C |
| Canonical SMILES | COC(=O)CCC=C |
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